![molecular formula C10H17F3N2O2 B585871 tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate CAS No. 1240587-95-4](/img/structure/B585871.png)
tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate” is a chemical compound with the molecular formula C10H17F3N2O2 . It’s also known by other names such as 1-Boc-2-(trifluoromethyl)piperazine .
Physical And Chemical Properties Analysis
The physical and chemical properties of “tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate” include a predicted boiling point of 263.4±35.0 °C, a predicted density of 1.189±0.06 g/cm3, and a predicted pKa of 6.95±0.40 . It should be stored at 2-8°C and protected from light .Scientific Research Applications
Synthesis of Trifluoromethylthiolated Compounds
The compound has been used as a reagent in the copper-catalyzed direct trifluoromethylthiolation of indoles . This process is significant for the synthesis of trifluoromethylthiolated compounds, which are valuable in pharmaceuticals and agrochemicals due to their biological activity.
Tert-Butyl Group in Chemical Transformations
The tert-butyl group within the compound plays a crucial role in chemical transformations. Its unique reactivity pattern is utilized in various synthetic pathways, highlighting its importance in both chemical transformations and potential biosynthetic pathways .
Flow Microreactor Systems
Tertiary butyl esters, such as the compound , find extensive applications in synthetic organic chemistry. A method for the direct introduction of the tert-butoxycarbonyl group into organic compounds using flow microreactor systems has been developed, showcasing the compound’s utility in sustainable and efficient chemical synthesis .
High Production Volume Chemicals
The compound may be listed in databases like the OECD Existing Chemicals Database, which provides comprehensive information on high production volume (HPV) chemicals. These databases are crucial for understanding the properties, hazards, and uses of chemicals like tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate in scientific research .
Safety and Hazards
properties
IUPAC Name |
tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17F3N2O2/c1-9(2,3)17-8(16)15-5-4-14-7(6-15)10(11,12)13/h7,14H,4-6H2,1-3H3/t7-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCGKHZHOGLVVPU-ZETCQYMHSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCNC(C1)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CCN[C@@H](C1)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17F3N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl (3S)-3-(trifluoromethyl)piperazine-1-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.